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Compound of Interest

Compound Name: 3,5-Dimethyl-2-phenylmorpholine

CAS No.: 1218345-44-8

Cat. No.: B1517766

Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of 3,5-Dimethyl-2-phenylmorpholine. As a substituted phenylmorpholine and an

analog of the stimulant phenmetrazine, this compound requires careful management as a

hazardous chemical waste.[1][2] This guide is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices and environmental compliance.

Chemical Profile and Inherent Hazards
3,5-Dimethyl-2-phenylmorpholine, also known as PDM-35, is a research chemical

structurally related to phenmetrazine, a compound with a history of abuse and regulatory

control.[3] Due to this relationship, it must be handled with the assumption of significant

biological activity and potential toxicity. While a specific, comprehensive toxicology profile for

PDM-35 is not widely published, the hazard profile can be inferred from its structural class and

parent compounds like morpholine.

The primary hazards associated with this class of chemicals include:
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Flammability: Morpholine and its derivatives are often flammable liquids and vapors.[4][5][6]

Ignition sources must be strictly controlled in storage and handling areas.

Toxicity: These compounds can be toxic if inhaled, ingested, or absorbed through the skin.[7]

[8]

Corrosivity: Many morpholine-based compounds can cause severe skin burns and eye

damage.[4][7]

It is imperative to obtain and thoroughly review the Safety Data Sheet (SDS) provided by the

supplier before handling 3,5-Dimethyl-2-phenylmorpholine. This document will contain

specific, authoritative information on hazards, handling, and emergency procedures.
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Hazard Class

(Inferred)
GHS Pictogram Primary Risks

Required Personal

Protective

Equipment (PPE)

Flammable Liquid 🔥

Risk of fire and

explosion. Vapors

may travel to ignition

sources.[9]

Flame-retardant lab

coat, use in a

chemical fume hood.

Acute Toxicity (Oral,

Dermal, Inhalation)
💀

Harmful or fatal if

swallowed, inhaled, or

in contact with skin.[8]

Nitrile gloves (double-

gloving

recommended),

chemical splash

goggles, face shield,

properly fitted

respirator.

Skin Corrosion / Eye

Damage
corrosive

Causes severe skin

burns, eye damage,

and irritation to the

respiratory system.

[10]

Chemical-resistant

gloves, chemical

splash goggles, face

shield, lab coat.

Health Hazard health_hazard

May have specific

target organ toxicity or

other long-term health

effects.

Use of a certified

chemical fume hood is

mandatory to avoid

inhalation.

Regulatory Framework: Adherence to Hazardous
Waste Protocols
The disposal of 3,5-Dimethyl-2-phenylmorpholine is governed by federal, state, and local

regulations. In the United States, the primary regulatory framework is the Resource

Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency

(EPA).[11][12] As a laboratory chemical and pharmaceutical analog, this compound must be

managed as a hazardous waste from "cradle-to-grave," meaning the generator is responsible

for it from creation to final disposal.[12]
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This compound would likely be classified as hazardous waste based on:

Characteristic Waste: It may exhibit characteristics of ignitability (D001) or corrosivity (D002).

[7]

Listed Waste: If it meets the criteria for U-listed or P-listed wastes, though it is not explicitly

listed itself. Unused research chemicals are often managed as such as a precautionary

measure.[12]

Crucially, the sewering of hazardous waste pharmaceuticals is strictly prohibited in all

healthcare and laboratory facilities.[13]

Disposal Workflow and Decision-Making
The following diagram outlines the critical decision points in the disposal process for 3,5-
Dimethyl-2-phenylmorpholine and associated materials.
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Disposal Decision Workflow for 3,5-Dimethyl-2-phenylmorpholine

Waste Generation
(3,5-Dimethyl-2-phenylmorpholine)

Identify Waste Type

Unused or Expired
Pure Chemical

Pure

Contaminated Solids
(Gloves, Wipes, Weigh Paper)

Solid

Contaminated Liquids
(Solvents, Rinsate)

Liquid

Empty Container

Container

Collect in Designated
Hazardous Waste Container

(Solid or Liquid as appropriate)

Collect in Solid
Hazardous Waste Container

Collect in Liquid
Hazardous Waste Container

(Segregate Halogenated/
Non-Halogenated)

Triple Rinse with
Appropriate Solvent

Label Container with:
'Hazardous Waste',

Full Chemical Name,
and Hazard Characteristics

Collect all Rinsate as
Liquid Hazardous Waste

Yes

Deface Label.
Dispose of Container as
Non-Hazardous Waste
(per institutional policy)

Done

Store in Satellite
Accumulation Area (SAA)
or Central Storage Facility

Arrange for Pickup by
Certified Hazardous
Waste Contractor

Click to download full resolution via product page
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Caption: Decision workflow for segregating and managing 3,5-Dimethyl-2-phenylmorpholine
waste streams.

Step-by-Step Disposal Protocol
This protocol provides a direct, procedural guide for the safe disposal of 3,5-Dimethyl-2-
phenylmorpholine.

Step 1: Don Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the appropriate PPE as

detailed in the table above and the product-specific SDS. This includes, at a minimum, a lab

coat, chemical splash goggles, and heavy-duty nitrile or butyl rubber gloves.[5]

Step 2: Waste Segregation and Containment

Pure Chemical Waste: Collect any unused, expired, or off-spec 3,5-Dimethyl-2-
phenylmorpholine in its original container or a designated, compatible hazardous waste

container. Do not mix it with other chemical waste.

Contaminated Solid Waste: All items that have come into direct contact with the compound,

such as gloves, weigh paper, pipette tips, and absorbent pads used for small spills, must be

disposed of as solid hazardous waste.[9] Place these items in a clearly labeled, sealed

container or a lined hazardous waste box.

Contaminated Liquid Waste: Solutions containing 3,5-Dimethyl-2-phenylmorpholine and

solvents used for rinsing glassware must be collected as liquid hazardous waste.

Causality: It is critical to segregate halogenated and non-halogenated solvent waste

streams. The disposal methods, particularly incineration, and associated costs differ

significantly. Mixing them increases disposal costs and complexity.

Empty Containers: A container that held 3,5-Dimethyl-2-phenylmorpholine is not

considered "empty" until it has been triple-rinsed with a suitable solvent (e.g., acetone,

ethanol).[13] Collect all three rinses as liquid hazardous waste.[13] After rinsing and allowing

it to dry, deface the original label and dispose of the container according to your institution's

policy for non-hazardous lab glass or plastic.
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Step 3: Proper Labeling

All hazardous waste containers must be accurately and clearly labeled. The label must

include:

The words "Hazardous Waste."

The full chemical name: "3,5-Dimethyl-2-phenylmorpholine" and any other components

in the waste stream.

The specific hazard characteristics (e.g., "Flammable," "Toxic").[6]

The accumulation start date.

Trustworthiness: Accurate labeling is a cornerstone of a self-validating safety system. It

prevents accidental mixing of incompatible wastes and ensures the disposal contractor can

handle the material safely and in compliance with Department of Transportation (DOT)

regulations.[9]

Step 4: Temporary Storage

Store sealed and labeled waste containers in a designated Satellite Accumulation Area

(SAA) that is at or near the point of generation and under the control of the laboratory

personnel.

The SAA must be a secondary containment unit (e.g., a chemical-resistant tray) to contain

any potential leaks.

Ensure the storage area is away from ignition sources, drains, and incompatible materials.

[14]

Step 5: Final Disposal

Do not attempt to neutralize or treat the chemical waste in the lab. The only acceptable

disposal procedure is through your institution's Environmental Health & Safety (EH&S)

department or a licensed hazardous waste disposal contractor.[15]
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Incineration at a permitted hazardous waste facility is the standard and recommended

disposal method for this type of organic chemical waste.[15]

Emergency Procedures for Spills and Exposures
Small Spills (in a chemical fume hood):

Ensure PPE is on.

Absorb the spill with a chemical absorbent material like vermiculite or sand.[7] Do not use

combustible materials like paper towels on a neat spill.

Using non-sparking tools, carefully collect the absorbed material and place it in a designated

hazardous waste container.[9]

Wipe the area with a suitable solvent and collect the wipes as hazardous waste.

Ventilate the area thoroughly.

Large Spills or Spills Outside a Hood:

Evacuate the immediate area.

Alert colleagues and your supervisor.

If the material is flammable, remove all ignition sources if it is safe to do so.

Contact your institution's emergency response team or EH&S department immediately.

Prevent the spill from entering any drains.[4]

Personnel Exposure:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with

copious amounts of water for at least 15 minutes.[10] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[4] Seek immediate medical attention.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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